Cas no 1592714-28-7 (2-Methanesulfonyl-2-(5-methylmorpholin-3-yl)acetonitrile)

• Product Name: 2-Methanesulfonyl-2-(5-methylmorpholin-3-yl)acetonitrile
• CAS No: 1592714-28-7
• MF: C₈H₁₄N₂O₃S
• MW: 218.273360729218
• CID: 5709031
• PubChem ID: 116685362
• Update Time: 2025-06-13

2-Methanesulfonyl-2-(5-methylmorpholin-3-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 1592714-28-7
• EN300-1125200
• 2-Methanesulfonyl-2-(5-methylmorpholin-3-yl)acetonitrile

• Inchi： 1S/C8H14N2O3S/c1-6-4-13-5-7(10-6)8(3-9)14(2,11)12/h6-8,10H,4-5H2,1-2H3
• InChI Key： LEQOEXYTTMTNIR-UHFFFAOYSA-N
• SMILES： S(C)(C(C#N)C1COCC(C)N1)(=O)=O

Computed Properties

• Exact Mass: 218.07251349g/mol
• Monoisotopic Mass: 218.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 87.6Ų

Additional information on 2-Methanesulfonyl-2-(5-methylmorpholin-3-yl)acetonitrile

Introduction to 2-Methanesulfonyl-2-(5-methylmorpholin-3-yl)acetonitrile (CAS No. 1592714-28-7)

2-Methanesulfonyl-2-(5-methylmorpholin-3-yl)acetonitrile, identified by its CAS number 1592714-28-7, is a significant compound in the realm of pharmaceutical and chemical research. This compound belongs to a class of molecules that exhibit promising properties for various applications, particularly in the development of novel therapeutic agents. The structural features of this molecule, including its 2-methanesulfonyl and 5-methylmorpholin-3-yl substituents, contribute to its unique chemical behavior and potential biological activities.

The synthesis and characterization of 2-Methanesulfonyl-2-(5-methylmorpholin-3-yl)acetonitrile have been the focus of several recent studies, highlighting its importance in medicinal chemistry. The presence of the nitrile group (-CN) in the molecular structure enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules. This property has been exploited in various research endeavors to develop new pharmacophores and drug candidates.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting specific biological pathways. 2-Methanesulfonyl-2-(5-methylmorpholin-3-yl)acetonitrile has shown potential as a precursor in the synthesis of such inhibitors. Its structural motif is reminiscent of several known bioactive compounds, suggesting that it could be a valuable building block for designing new drugs. For instance, derivatives of this compound have been explored for their potential antiviral and anti-inflammatory properties.

The role of morpholine derivatives in medicinal chemistry cannot be overstated. The< b>5-methylmorpholin-3-yl group introduces a specific conformational flexibility to the molecule, which can be exploited to optimize binding interactions with biological targets. This flexibility is particularly important in drug design, as it allows for fine-tuning the pharmacokinetic and pharmacodynamic properties of potential therapeutic agents. Several studies have demonstrated the efficacy of morpholine-based compounds in modulating enzyme activity and receptor binding.

Recent advances in computational chemistry have also contributed to the understanding of 2-Methanesulfonyl-2-(5-methylmorpholin-3-yl)acetonitrile's behavior. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the atomic level. These studies have been crucial in guiding the design of more effective derivatives with improved pharmacological profiles. The integration of experimental data with computational predictions has become a standard approach in modern drug discovery, and compounds like 2-Methanesulfonyl-2-(5-methylmorpholin-3-yl)acetonitrile are often used as test cases for new methodologies.

The chemical synthesis of 2-Methanesulfonyl-2-(5-methylmorpholin-3-yl)acetonitrile involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to access this compound with greater ease than was previously possible. Catalytic methods, for example, have been employed to streamline certain reaction steps, reducing both reaction times and byproduct formation. These advancements have not only improved the accessibility of the compound but also opened up new avenues for its application in drug development.

The biological activity of 2-Methanesulfonyl-2-(5-methylmorpholin-3-yl)acetonitrile has been extensively studied in recent years. Initial investigations revealed that this compound exhibits inhibitory effects on certain enzymes implicated in inflammatory diseases. The< b>2-methanesulfonyl group plays a crucial role in modulating these interactions, contributing to the observed biological effects. Further studies have explored how modifications to this group can enhance or alter the pharmacological properties of the molecule.

In addition to its enzymatic activity, 2-Methanesulfonyl-2-(5-methylmorpholin-3-yl)acetonitrile has also been investigated for its potential role as an adjuvant in vaccine formulations. Adjuvants are compounds that enhance the immune response to antigens, making them valuable tools in vaccine development. The ability of this compound to modulate immune cell function has been demonstrated in preclinical studies, suggesting its potential as a novel adjuvant agent.

The future prospects for 2-Methanesulfonyl-2-(5-methylmorpholin-3-yl)acetonitrile are promising, with ongoing research aimed at uncovering new applications and optimizing its use in therapeutic contexts. The integration of interdisciplinary approaches, combining synthetic chemistry with bioinformatics and computational modeling, will likely drive further advancements in this field. As our understanding of molecular interactions continues to grow, compounds like 2-Methanesulfonyl-2-(5-methylmorpholin-3-yiacetonitrile will remain at the forefront of pharmaceutical innovation.